1-(3,4-difluorophenyl)-N-phenethyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: 1-(3,4-difluorophenyl)-N-(2-phenylethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C22H21F2N3O/c23-18-9-8-17(15-19(18)24)21-20-7-4-12-26(20)13-14-27(21)22(28)25-11-10-16-5-2-1-3-6-16/h1-9,12,15,21H,10-11,13-14H2,(H,25,28)
• InChI Key: VZAQMMABJKYHIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC(=C(C=C3)F)F)C(=O)NCCC4=CC=CC=C4
• Molecular Formula: C22H21F2N3O
• Molecular Weight: 381.4 g/mol

Description

Pyrrolopyrazine is a biologically active scaffold that contains pyrrole and pyrazine rings. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

The synthesis of pyrrolopyrazine derivatives has been reported in various studies. The synthetic strategies are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of pyrrolopyrazine derivatives has been investigated using x-ray crystallographic analysis. The aromaticity index of the compound was calculated.

Chemical Reactions Analysis

Pyrrolopyrazine derivatives have shown different reactivities. The reaction mechanisms of these derivatives are not clearly recognized.

Scientific Research Applications

Materials Science and Organic Electronics

Beyond its biological applications, this compound has relevance in materials science. Its π-conjugated system and electron-rich structure make it suitable for organic electronic devices (e.g., organic photovoltaics, field-effect transistors). Researchers investigate its charge transport properties and stability.

These applications highlight the versatility and potential impact of 1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide across diverse scientific fields. . If you need more detailed information on any specific area, feel free to ask! 🌟

Safety and Hazards

While specific safety and hazard information for the compound is not available, general safety procedures for handling similar compounds include avoiding contact with skin, eyes, and clothing, avoiding ingestion and inhalation, and washing thoroughly after handling.

Future Directions

Pyrrolopyrazine derivatives have shown potential for further exploration in drug discovery research. The synthetic methods and biological activities of these derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.